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Compound of Interest

Compound Name:
2-Bromo-5-methyl-4-

phenylthiazole

Cat. No.: B2587932 Get Quote

Essential Safety and Handling Guide for 2-
Bromo-5-methyl-4-phenylthiazole
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 2-Bromo-5-methyl-4-phenylthiazole. The following

procedures are designed to ensure safe handling, use, and disposal of this compound.

Chemical Identifier: 2-Bromo-5-methyl-4-phenylthiazole Formula: C₁₀H₈BrNS Physical Form:

Solid

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 2-Bromo-5-methyl-4-phenylthiazole is not

readily available, data from analogous compounds, such as 2-Bromo-5-methylthiazole, indicate

potential hazards.[1] This substance should be handled with care, assuming it may be harmful

if swallowed, cause skin and eye irritation, and may lead to respiratory irritation.[1][2]

Summary of Potential Hazards and Required PPE
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Hazard Category Potential Hazard
Recommended Personal
Protective Equipment
(PPE)

Skin Contact Causes skin irritation.[1][2]

Chemical-resistant gloves

(Nitrile, Neoprene, or Butyl

rubber) should be worn.[3][4] A

flame-resistant lab coat is also

required to protect against

splashes.[5]

Eye Contact
Causes serious eye irritation or

damage.[1][2]

ANSI Z87.1 compliant safety

glasses with side shields or

chemical splash goggles are

mandatory.[5][6] A face shield

should be worn in situations

with a high risk of splashing.[5]

[7]

Inhalation
May cause respiratory

irritation.[1][2]

Work in a well-ventilated area,

preferably within a chemical

fume hood.[1][8] If engineering

controls are insufficient, a

NIOSH/MSHA approved

respirator with an organic

vapor cartridge is

recommended.[1][3]

Ingestion Harmful if swallowed.[2]

Do not eat, drink, or smoke in

laboratory areas. Wash hands

thoroughly after handling.[9]

Experimental Workflow for Safe Handling
The following diagram outlines the procedural steps for the safe handling of 2-Bromo-5-
methyl-4-phenylthiazole from preparation to disposal.
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Caption: Workflow for Safe Handling of 2-Bromo-5-methyl-4-phenylthiazole.
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Operational and Disposal Plans
Engineering Controls:

Always handle 2-Bromo-5-methyl-4-phenylthiazole in a certified chemical fume hood to

minimize inhalation exposure.[1]

Ensure safety showers and eyewash stations are readily accessible and have been recently

tested.

Handling Procedures:

Preparation: Before handling, ensure you are wearing all required PPE.[10] Verify that the

chemical fume hood is functioning correctly.

Weighing and Transfer: Conduct all weighing and transfers of the solid compound within the

fume hood to contain any dust.

Experimental Use: Keep the container tightly closed when not in use.[1] Avoid creating dust.

Spill Response: In case of a spill, soak up with an inert absorbent material and place it in a

suitable, closed container for disposal.[1]

Disposal Plan:

Dispose of contents and containers in accordance with local, regional, and national

regulations.[1]

Do not empty into drains.[1]

Contaminated clothing should be removed and washed before reuse.[1]

This information is intended as a guide for trained professionals. Always consult with your

institution's Environmental Health and Safety (EHS) department for specific guidance and

protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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